PEMOLINE
PEMOLINE
Pemoline is an oxazolidine compound with central nervous system (CNS) stimulant property. Although pemoline has pharmacological activity similar to other CNS stimulants, the exact mechanism and site of action are unknown. This agent has minimal sympathomimetic properties, but animal studies indicate it may work through dopaminergic mechanisms. Pemoline has been withdrawn from the U.S. market because of the agent's association with life threatening hepatic failure.
Pemoline is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III.
Pemoline is a member of the class of 1,3-oxazoles that is 1,3-oxazol-4(5H)-one which is substituted by an amino group at position 2 and by a phenyl group at position 5. A central nervous system stimulant, it was used to treat hyperactivity disorders in children, but withdrawn from use following reports of serious hepatotoxicity. It has a role as a central nervous system stimulant.
Pemoline is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III.
Pemoline is a member of the class of 1,3-oxazoles that is 1,3-oxazol-4(5H)-one which is substituted by an amino group at position 2 and by a phenyl group at position 5. A central nervous system stimulant, it was used to treat hyperactivity disorders in children, but withdrawn from use following reports of serious hepatotoxicity. It has a role as a central nervous system stimulant.
Brand Name:
Vulcanchem
CAS No.:
101053-01-4
VCID:
VC0011598
InChI:
InChI=1S/C9H8N2O2/c10-9-11-8(12)7(13-9)6-4-2-1-3-5-6/h1-5,7H,(H2,10,11,12)
SMILES:
C1=CC=C(C=C1)C2C(=O)N=C(O2)N
Molecular Formula:
C9H8N2O2
Molecular Weight:
176.17 g/mol
PEMOLINE
CAS No.: 101053-01-4
Main Products
VCID: VC0011598
Molecular Formula: C9H8N2O2
Molecular Weight: 176.17 g/mol
| CAS No. | 101053-01-4 |
|---|---|
| Product Name | PEMOLINE |
| Molecular Formula | C9H8N2O2 |
| Molecular Weight | 176.17 g/mol |
| IUPAC Name | 2-amino-5-phenyl-1,3-oxazol-4-one |
| Standard InChI | InChI=1S/C9H8N2O2/c10-9-11-8(12)7(13-9)6-4-2-1-3-5-6/h1-5,7H,(H2,10,11,12) |
| Standard InChIKey | NRNCYVBFPDDJNE-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2C(=O)N=C(O2)N |
| Canonical SMILES | C1=CC=C(C=C1)C2C(=O)N=C(O2)N |
| Colorform | Crystals White crystalline powde |
| Melting Point | 256 dec °C |
| Description | Pemoline is an oxazolidine compound with central nervous system (CNS) stimulant property. Although pemoline has pharmacological activity similar to other CNS stimulants, the exact mechanism and site of action are unknown. This agent has minimal sympathomimetic properties, but animal studies indicate it may work through dopaminergic mechanisms. Pemoline has been withdrawn from the U.S. market because of the agent's association with life threatening hepatic failure. Pemoline is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III. Pemoline is a member of the class of 1,3-oxazoles that is 1,3-oxazol-4(5H)-one which is substituted by an amino group at position 2 and by a phenyl group at position 5. A central nervous system stimulant, it was used to treat hyperactivity disorders in children, but withdrawn from use following reports of serious hepatotoxicity. It has a role as a central nervous system stimulant. |
| Solubility | Practically insol in ether, acetone, dil hydrochloric acid; sol in propylene glycol (1%) and hot alcohol In water, 556 mg/L at 25 °C (est) |
| Synonyms | Compounds, Pemoline Cylert Magnesium, Pemoline PemADD Pemoline Pemoline Compounds Pemoline Magnesium Phenoxazole Phenylisohydantoin Tradon |
| Vapor Pressure | 7.5X10-8 mm Hg at 25 °C (est) |
| PubChem Compound | 4723 |
| Last Modified | Nov 11 2021 |
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